Aminoacetone hydrochloride
Aminoacetone hydrochloride
Aminoacetone is a threonine and glycine catabolite that can be converted to methylglyoxal by amine oxidases. It has been identified as one of several endogenous sources of methylglyoxal found in the plasma of diabetes patients. As a pro-oxidant, 0.10-5 mM aminoacetone can induce cell death in RINm5f pancreatic β-cells. Aminoacetone is used as a growth substrate for Pseudomonas.
Brand Name:
Vulcanchem
CAS No.:
7737-17-9
VCID:
VC20777279
InChI:
InChI=1S/C3H7NO.ClH/c1-3(5)2-4;/h2,4H2,1H3;1H
SMILES:
CC(=O)CN.Cl
Molecular Formula:
C3H8ClNO
Molecular Weight:
109.55 g/mol
Aminoacetone hydrochloride
CAS No.: 7737-17-9
Cat. No.: VC20777279
Molecular Formula: C3H8ClNO
Molecular Weight: 109.55 g/mol
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Specification
| Description | Aminoacetone is a threonine and glycine catabolite that can be converted to methylglyoxal by amine oxidases. It has been identified as one of several endogenous sources of methylglyoxal found in the plasma of diabetes patients. As a pro-oxidant, 0.10-5 mM aminoacetone can induce cell death in RINm5f pancreatic β-cells. Aminoacetone is used as a growth substrate for Pseudomonas. |
|---|---|
| CAS No. | 7737-17-9 |
| Molecular Formula | C3H8ClNO |
| Molecular Weight | 109.55 g/mol |
| IUPAC Name | 1-aminopropan-2-one;hydron;chloride |
| Standard InChI | InChI=1S/C3H7NO.ClH/c1-3(5)2-4;/h2,4H2,1H3;1H |
| Standard InChI Key | RUCLDQBBIJKQHO-UHFFFAOYSA-N |
| SMILES | CC(=O)CN.Cl |
| Canonical SMILES | [H+].CC(=O)CN.[Cl-] |
| Appearance | Assay:≥95%A crystalline solid |
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